Lactat-CY5

• Molecular Formula: C35H44ClN3O4
• Molecular Weight: 606.2 g/mol
• InChI: InChI=1S/C35H43N3O4.ClH/c1-34(2)25-16-11-13-18-27(25)37(5)30(34)20-8-6-9-21-31-35(3,4)26-17-12-14-19-28(26)38(31)23-15-7-10-22-32(40)36-24-29(39)33(41)42;/h6,8-9,11-14,16-21,29,39H,7,10,15,22-24H2,1-5H3,(H-,36,40,41,42);1H/t29-;/m0./s1
• InChIKey: PLRINAXXLHBCCJ-JMAPEOGHSA-N

Lactat-CY5产品概述与选型

Lactat-CY5（亦称CY5-Lactic acid）是一种通过共价键将近红外荧光染料Cyanine5（CY5）与乳酸分子偶联形成的功能性荧光探针 。该化合物属于花菁染料标记小分子代谢物探针类别，分子式为C35H44ClN3O4，分子量606.19 g/mol 。CY5部分赋予其近红外荧光特性——激发波长约650 nm、发射波长约670 nm，适合深层组织成像与低背景干扰检测 。乳酸部分保留生物识别能力，使其能够参与并示踪细胞代谢过程，主要用于活细胞中乳酸的定位与动态监测 。

Near-infrared emission window supports deeper tissue imaging studies with reduced background.

High molar brightness context enables detection of low-abundance lactate pools in live-cell assays.

Orthogonal spectra to Cy3/FITC facilitate multi-parameter metabolic readouts on standard instruments.

Lactat-CY5不可互换性

乳酸代谢示踪实验对荧光探针的光学窗口、信噪比和多通道兼容性有严格依赖，同类化合物间不可随意替换。Lactat-CY5采用CY5作为荧光团，其激发/发射峰位于近红外区（~650/670 nm），而Cy3-乳酸位于可见光区（~550/570 nm），两者在多通道成像中的光谱串扰水平和组织穿透能力存在显著差异 。游离CY5染料缺乏乳酸识别基团，无法提供代谢特异性信号 。此外，非磺化CY5标记的乳酸偶联物需溶于有机溶剂体系方可有效标记，而磺化版本可在水相中操作，选用错误的衍生物将导致溶解失败或聚集淬灭 。以下定量证据维度为科学选型提供决策依据。

Cy3-lactate vs. CY5-lactate: visible vs. near-infrared spectra lead to different tissue penetration depth and channel cross-talk; data may not transfer.

Unconjugated free CY5 dye: lacks the lactate recognition moiety and cannot report on metabolic specificity.

Non-sulfonated CY5-lactate derivatives: require organic solvent systems for labeling; aqueous protocol may fail, risking aggregation or quenching.

Lactat-CY5差异化证据

近红外光谱窗口与组织穿透性

Lactat-CY5（CY5标记）的激发/发射峰值分别约为650 nm和670 nm，位于近红外区；而Cy3-乳酸的对应峰值约为550 nm和570 nm，位于可见光区 。近红外光在生物组织中的散射与吸收显著低于可见光，650-1700 nm波段可实现更深的组织穿透 [1]。此外，Cy3与Cy5的光谱重叠极小，两者常用于双色检测组合，而Lactat-CY5在细胞自发荧光较强的绿光-黄光区域背景干扰更低 。

Spectral window

Reported

Ex/Em ~650/670 nm (CY5) vs. ~550/570 nm (Cy3)

Supports deeper tissue imaging context

Red shift ~100 nm into near-infrared; cross-study comparable spectra

Evidence Dimension	激发波长/发射波长
Target Compound Data	~650 nm / ~670 nm
Comparator Or Baseline	Cy3-乳酸：~550 nm / ~570 nm
Quantified Difference	红移约100 nm（进入近红外区）
Conditions	CY5/Cy3染料标准光谱参数

Why This Matters

近红外发射使Lactat-CY5在活体深层成像中具备更低背景和更高信噪比，Cy3-乳酸无法满足同等体内成像需求。

• [1] University of Naples. Fluorescent Probes for Applications in Bioimaging. 2020. View Source

CY5与Cy3荧光亮度对比

荧光亮度（Brightness = ε × Φ）决定探针的检测灵敏度。CY5染料的摩尔消光系数约为250,000 M⁻¹cm⁻¹，量子产率约0.27，计算亮度约为67,500 M⁻¹cm⁻¹；Cy3染料的消光系数约为150,000 M⁻¹cm⁻¹，量子产率约0.15，亮度约为22,500 M⁻¹cm⁻¹ 。Lactat-CY5继承了CY5的光物理特性，理论亮度约为Cy3-乳酸的3倍。

Brightness (ε×Φ)

Class-level inference

~67,500 M⁻¹cm⁻¹ (CY5) vs. ~22,500 M⁻¹cm⁻¹ (Cy3)

Reported ~3× higher brightness supports low-abundance detection

Based on dye photophysics; class-level extrapolation

Evidence Dimension	荧光亮度（ε × Φ）
Target Compound Data	~67,500 M⁻¹cm⁻¹（基于CY5数据）
Comparator Or Baseline	Cy3-乳酸：~22,500 M⁻¹cm⁻¹（基于Cy3数据）
Quantified Difference	~3倍（67,500 vs 22,500）
Conditions	CY5/Cy3染料标准光物理参数

Why This Matters

Lactat-CY5在低丰度乳酸检测或弱表达代谢事件中提供更高的信号强度，可降低探针用量或缩短曝光时间。

多通道成像兼容性

Lactat-CY5的发射峰位于约670 nm，与常用可见光探针如Cy3（~570 nm）、FITC（~520 nm）的光谱重叠极小 。Cy5与Cy3是花菁染料中最常用于双色检测的组合，两者可被TRITC和Cy5滤光片组清晰分离 。相比之下，Cy5.5-乳酸发射波长更长（~700 nm），虽然信噪比更高，但与部分常用成像系统（如某些共聚焦显微镜的检测器截止波长）兼容性较差 [1]。

Multi-channel orthogonality

Class-level inference

Emission ~670 nm separates well from Cy3 (~570 nm) and FITC (~520 nm)

Supports standard multi-parameter imaging workflows

Standard filter set compatibility; Cy5.5 variant may require detector adjustment

Evidence Dimension	多通道光谱串扰
Target Compound Data	Lactat-CY5与Cy3、FITC等光谱正交
Comparator Or Baseline	Cy5.5-乳酸：更长波长但仪器兼容性受限；Cy3-乳酸：与FITC等重叠严重
Quantified Difference	Lactat-CY5位于Cy3与Cy5.5之间的光学'甜点区'
Conditions	标准荧光滤光片组配置

Why This Matters

Lactat-CY5在主流成像设备上无需特殊配置即可实现与Cy3、FITC等的多参数同步检测，降低设备门槛和实验复杂度。

• [1] 星戈瑞荧光. CY5.5与CY5的应用区别. 2025. View Source

纯度规格与批间一致性

商业化Lactat-CY5（CY5-Lactic acid）产品的典型纯度规格为≥95%，由HPLC等方法确认偶联效果及化合物纯度 。部分供应商提供分子式C35H44ClN3O4和分子量606.19 g/mol的明确表征数据，以及基于DMSO/PEG300/Tween 80体系的标准化体内注射配方 。这些规格为跨实验、跨批次的信号标准化提供了基准，与实验室自制偶联物（纯度未知、副产物不定）相比具有明确的质控优势。

Purity specification

Supporting evidence

≥95% by HPLC, standardized molecular identity

Supports lot-to-lot signal normalization

Commercial specification context; reduces free-dye background risk

Evidence Dimension	商业化产品纯度规格
Target Compound Data	≥95%（HPLC确认）
Comparator Or Baseline	实验室自制偶联物：纯度未验证
Quantified Difference	标准化纯度基准 vs 未知纯度
Conditions	商业供应商质控数据

Why This Matters

纯度直接影响荧光信号的定量准确性，低纯度或不纯产物中的游离CY5会导致背景升高和信号失真。

Lactat-CY5应用场景指南

活细胞乳酸摄取与亚细胞定位

Lactat-CY5的近红外发射（~670 nm）避免了可见光区细胞自发荧光的干扰，结合其高荧光亮度（约3倍于Cy3-乳酸的理论值 ），特别适合活细胞中乳酸摄取动力学与亚细胞分布的长时间追踪。其CY5发射波长兼容标准共聚焦显微镜的远红通道，可与Hoechst（核）、MitoTracker Green（线粒体）等可见光探针同步使用 [1]。

体内肿瘤乳酸代谢成像

近红外光（650-1700 nm）可有效穿透生物组织，Lactat-CY5的发射波长（~670 nm）位于此窗口内，适用于小动物模型中肿瘤区域乳酸积累的非侵入性实时监测 。CY5在此窗口内散射吸收较低，背景干扰小，可有效示踪糖酵解增强的肿瘤区域 [1]。

多参数代谢流式细胞术

Lactat-CY5的发射峰与Cy3（~570 nm）和FITC（~520 nm）的光谱重叠极小 ，可在标准流式细胞仪上实现三色或四色代谢参数同步分析（如乳酸摄取 + 葡萄糖摄取 + 线粒体膜电位 + 细胞活性），无需特殊激光器或定制滤光片配置。

乳酸代谢药效学评估

利用Lactat-CY5的标准化纯度（≥95%）和稳定的体内配方体系 ，可在药物处理前后对肿瘤或炎症模型的乳酸水平进行可重复的荧光定量比较，为MCT1抑制剂、LDHA抑制剂等代谢靶向药物的药效评估提供定量成像终点。

Application

Selection Property

Validation Focus

Live-cell lactate uptake and subcellular localization

Near-infrared emission with low autofluorescence background

Co-localization with visible-range organelle probes (e.g., MitoTracker Green, Hoechst)

Tumor lactate metabolism imaging in animal models

Deep-tissue optical window and reduced scattering

Non-invasive longitudinal monitoring of glycolytic regions

Multi-parameter metabolic flow cytometry

Orthogonal spectra to Cy3 and FITC

Three- or four-color panel compatibility on standard cytometers

Pharmacological evaluation of metabolism-targeting compounds

Standardized purity and formulation consistency

Quantitative lactate-level comparisons across compound treatment groups

• [1] University of Naples. Fluorescent Probes for Applications in Bioimaging. 2020. View Source